Cas no 899987-36-1 (8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure
899987-36-1 structure
Product Name:8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
CAS No:899987-36-1
MF:C25H25N5O2
MW:427.498305082321
CID:5556959
Update Time:2025-11-01

8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-(2,4-dimethylphenyl)-4,7-dimethyl-2-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione
    • 8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
    • Inchi: 1S/C25H25N5O2/c1-16-10-11-20(17(2)14-16)30-18(3)15-29-21-22(26-24(29)30)27(4)25(32)28(23(21)31)13-12-19-8-6-5-7-9-19/h5-11,14-15H,12-13H2,1-4H3
    • InChI Key: RRQOACCUZVELOU-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=C3N(C4C([H])=C([H])C(C([H])([H])[H])=C([H])C=4C([H])([H])[H])C(C([H])([H])[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>

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Additional information on 8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 899987-36-1)

The compound 8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 899987-36-1) is a highly specialized purine derivative with a unique structural framework. Its molecular architecture combines an imidazo[1,2-g]purine core with substituted phenyl and phenylethyl groups, making it a subject of interest in pharmaceutical and biochemical research. This compound's intricate design has sparked curiosity among researchers exploring novel small-molecule therapeutics and enzyme inhibitors, particularly in the context of neurological disorders and metabolic regulation.

Recent trends in scientific literature highlight a growing demand for purine-based compounds due to their versatility in modulating biological pathways. The 8-(2,4-dimethylphenyl) and 3-(2-phenylethyl) substituents in this molecule suggest potential interactions with adenosine receptors or kinase enzymes, aligning with current investigations into targeted drug delivery systems. Computational studies of similar structures indicate possible applications in neuroprotection and anti-inflammatory mechanisms, topics frequently searched in academic databases and AI-driven research platforms.

From a synthetic chemistry perspective, the imidazo[1,2-g]purine-2,4-dione scaffold presents intriguing challenges for structure-activity relationship (SAR) optimization. Researchers are actively investigating how variations in the 2,4-dimethylphenyl and phenylethyl moieties influence bioavailability and blood-brain barrier permeability—a hot topic in CNS drug development. The compound's CAS No. 899987-36-1 serves as a critical identifier for patent searches and regulatory documentation, emphasizing its commercial relevance in intellectual property portfolios.

Analytical characterization of this compound typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR, reflecting the pharmaceutical industry's push toward quality-by-design (QbD) principles. Discussions in online forums frequently address the compound's potential role in personalized medicine, particularly regarding its metabolic stability and drug-drug interaction profiles—key considerations for modern preclinical development pipelines.

Environmental and green chemistry applications have also emerged as tangential research areas. The compound's structural features may lend themselves to biodegradation studies or catalytic transformation processes, topics gaining traction in circular economy initiatives. While not classified as hazardous, proper laboratory handling protocols for such specialized chemicals remain a frequent search query among synthetic chemists and process development teams worldwide.

In conclusion, 8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a compelling case study at the intersection of medicinal chemistry and molecular design. Its continued investigation addresses multiple user search intents—from fundamental chemical properties to cutting-edge therapeutic applications—making it a valuable subject for both academic discourse and industrial innovation.

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